Cas no 1350648-21-3 (7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine)

• Product Name: 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine
• CAS No: 1350648-21-3
• MF: C₆H₅IN₄
• MW: 260.035172224045
• MDL: MFCD22627840
• CID: 4782571
• Update Time: 2025-06-08

7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine
• 7-iodo-1H-pyrazolo[4,3-b]pyridine-3-amine
• 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine

• MDL： MFCD22627840
• Inchi： 1S/C6H5IN4/c7-3-1-2-9-5-4(3)10-11-6(5)8/h1-2H,(H3,8,10,11)
• InChI Key： POPFMZVJHCRFLD-UHFFFAOYSA-N
• SMILES： IC1=CC=NC2C(N)=NNC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6

Additional information on 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine

Comprehensive Analysis of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS 1350648-21-3): Applications and Research Insights

The compound 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS 1350648-21-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrazolo[4,3-b]pyridine core with an iodine substitution at the 7-position and an amine group at the 3-position, makes it a versatile intermediate for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeted therapies, particularly in kinase inhibition and cancer research, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has shown heightened interest in iodinated heterocycles due to their applications in radiopharmaceuticals and PET imaging agents. The presence of iodine in 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine makes it particularly valuable for these applications, as iodine isotopes are commonly used in diagnostic imaging. This connection to theranostics (therapeutic + diagnostic) positions the compound at the forefront of modern personalized medicine trends, a topic frequently searched in academic databases and AI-powered research tools.

The synthesis and characterization of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine have been documented in several peer-reviewed journals, with particular emphasis on its structure-activity relationships (SAR). Computational chemistry studies utilizing molecular docking simulations suggest that this scaffold shows promise in interacting with various biological targets, especially those involved in cellular signaling pathways. These findings correlate with the increasing number of search queries related to small molecule drug discovery and computational drug design across scientific search engines.

From a chemical perspective, the pyrazolo[4,3-b]pyridine moiety present in this compound is classified as a privileged scaffold in medicinal chemistry. This term refers to molecular frameworks capable of providing useful ligands for multiple receptor types. The incorporation of both iodine and amine functional groups enhances the molecule's potential for further derivatization, making it a valuable building block in combinatorial chemistry approaches. Such characteristics explain why searches for functionalized heterocycles and pharmacophores consistently rank high in chemistry-related queries.

Stability studies of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine indicate that proper storage conditions are crucial for maintaining its integrity. Like many iodoaromatic compounds, it requires protection from light and moisture to prevent degradation. This practical consideration aligns with frequent search trends regarding compound storage best practices and chemical stability in research forums and Q&A platforms.

The commercial availability of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement-related searches often include terms like high purity heterocycles and custom synthesis intermediates, reflecting the compound's role in both academic and industrial settings. Its molecular weight of 260.03 g/mol and defined physicochemical properties make it particularly suitable for quantitative studies requiring precise measurements.

Recent patent literature reveals growing intellectual property activity surrounding pyrazolo[4,3-b]pyridine derivatives, with several applications citing structural analogs of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine as key intermediates. This trend corresponds with increased searches for patentable chemical entities and novel therapeutic scaffolds in innovation-driven research sectors. The compound's potential in addressing undruggable targets – a hot topic in current drug discovery – further enhances its scientific relevance.

Analytical characterization of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's identity and purity, which are critical parameters for research applications. The emphasis on analytical validation in recent publications mirrors the frequent appearance of related terms in scientific search queries, particularly those concerning quality control in chemical research.

Environmental and safety assessments of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper laboratory handling procedures are always recommended. This precautionary approach resonates with the increasing number of searches for safe chemical practices and green chemistry alternatives in modern research environments.

Looking forward, the scientific trajectory of 7-Iodo-1H-pyrazolo[4,3-b]pyridin-3-amine appears promising. Its structural features position it as a potential candidate for developing next-generation therapeutics, particularly in areas requiring targeted molecular interventions. The compound's relevance to current research trends – including fragment-based drug discovery and covalent inhibitor design – ensures its continued importance in chemical and pharmaceutical research landscapes.